Cas no 860176-01-8 (1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride)

• Product name: 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride
• CAS No: 860176-01-8
• MF: C₃H₇ClN₄
• MW: 134.56747841835
• MDL: MFCD13186193
• CID: 1060888
• PubChem ID: 50944153

1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride
• 1-Methyl-1H-1,2,3-tr
• EN300-219101
• CS-0239795
• MFCD13186193
• 1-METHYL-1H-1,2,3-TRIAZOL-4-AMINE HCL
• AKOS024258880
• 1-METHYL-1,2,3-TRIAZOL-4-AMINE HYDROCHLORIDE
• XQTNGWOVPVTOEB-UHFFFAOYSA-N
• AS-40319
• 1-Methyl-1H-1,2,3-triazol-4-amine hydro-chloride
• 1-methyltriazol-4-amine hydrochloride
• 1-Methyl-1H-1,2,3-triazol-4-aminehydrochloride
• SCHEMBL16754653
• Z2177030666
• 860176-01-8
• 1-methyltriazol-4-amine;hydrochloride
• DB-301429

• MDL： MFCD13186193
• Inchi： InChI=1S/C3H6N4.ClH/c1-7-2-3(4)5-6-7;/h2H,4H2,1H3;1H
• InChI Key： XQTNGWOVPVTOEB-UHFFFAOYSA-N
• SMILES： CN1C=C(N)N=N1.Cl

Computed Properties

• Exact Mass: 134.0359239g/mol
• Monoisotopic Mass: 134.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride

Research Brief on 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride (CAS: 860176-01-8)

1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride (CAS: 860176-01-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting infectious diseases, cancer, and neurological disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride as a key intermediate in the synthesis of triazole-based inhibitors targeting bacterial enzymes. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against essential bacterial enzymes, suggesting its potential as a scaffold for developing new antibiotics. The study also highlighted the compound's favorable pharmacokinetic properties, including good solubility and stability under physiological conditions.

In the context of cancer research, a 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of a series of triazole-amine derivatives, including 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride, as potential kinase inhibitors. The study found that certain derivatives showed selective inhibition of cancer cell proliferation, with IC50 values in the low micromolar range. Molecular docking studies suggested that these compounds interact with the ATP-binding site of target kinases, providing a structural basis for further optimization.

Another significant development involves the application of 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride in the synthesis of positron emission tomography (PET) radiotracers. A recent study in the Journal of Labelled Compounds and Radiopharmaceuticals described the efficient radiolabeling of this compound with fluorine-18, yielding a potential imaging agent for neurological targets. The radiotracer demonstrated good brain uptake and specific binding in preclinical models, highlighting its potential for studying neuroreceptor systems in vivo.

From a synthetic chemistry perspective, recent advances have focused on improving the efficiency and scalability of 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride production. A 2024 publication in Organic Process Research & Development reported an optimized continuous flow synthesis method that significantly reduces reaction times and improves yield compared to traditional batch processes. This development is particularly relevant for industrial-scale production of this important intermediate.

In conclusion, 1-Methyl-1H-1,2,3-triazol-4-amine Hydrochloride (CAS: 860176-01-8) continues to be a valuable compound in medicinal chemistry research, with diverse applications ranging from antibiotic development to cancer therapeutics and diagnostic imaging. The recent studies discussed in this brief demonstrate its versatility as a synthetic building block and highlight the ongoing interest in this scaffold for drug discovery. Future research directions may include further exploration of its structure-activity relationships and the development of more potent and selective derivatives for specific therapeutic targets.